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Introduction

PBRM1 (Polybromo-1), also known as BAF180, is a critical subunit of the PBAF (Polybromo-
associated BRG1- or BRM-associated factors) chromatin remodeling complex, a member of
the SWI/SNF family of complexes.[1][2][3][4] This protein plays a crucial role in regulating
chromatin structure and gene expression by recognizing acetylated histones through its six
bromodomains.[1][5] PBRM1 is frequently mutated in various cancers, most notably in clear
cell renal cell carcinoma (ccRCC), where it acts as a tumor suppressor.[2][6] Understanding the
genomic occupancy of PBRM1 is therefore essential for elucidating its role in both normal
cellular processes and disease pathogenesis. Chromatin Immunoprecipitation (ChlP) followed
by sequencing (ChlP-seq) is a powerful technique to map the genome-wide localization of
PBRM1 and identify its direct target genes.

These application notes provide a comprehensive overview and detailed protocols for
performing ChIP experiments to study PBRM1 occupancy, intended for researchers, scientists,
and drug development professionals.

PBRM1 Function and Signaling Pathways

PBRM1 is a key component of the PBAF complex, which utilizes the energy from ATP
hydrolysis to remodel nucleosomes, thereby altering the accessibility of DNA to transcription
factors and other regulatory proteins. The bromodomains of PBRM1 specifically recognize
acetylated lysine residues on histone tails, particularly H3K14ac, which helps to target the
PBAF complex to specific genomic regions.[1]
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PBRM1 has been implicated in several critical cellular signaling pathways:

o AKT-mTOR Signaling: PBRML1 deficiency has been shown to activate the AKT-mTOR
signaling pathway, which is a central regulator of cell growth, proliferation, and metabolism.

[7]

e NF-kB Pathway: Loss of PBRML1 can lead to the activation of the NF-kB pathway, promoting
inflammation and cell survival in cancer.[8]

o Chemokine Signaling: PBRM1 has been found to regulate the expression of genes involved
in chemokine and chemokine receptor interaction pathways, thereby influencing cell
proliferation and migration.[3]

e p53 Pathway: PBRM1 can recognize activated p53 to help induce the expression of p53
target genes like p21, playing a role in cell cycle arrest.[9]

Experimental Workflow for PBRM1 ChIP-seq

The following diagram illustrates the major steps involved in a typical PBRM1 ChIP-seq
experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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